Cas no 1804198-82-0 (2-Bromo-3-(3-chloro-2-oxopropyl)benzoic acid)

• Product Name: 2-Bromo-3-(3-chloro-2-oxopropyl)benzoic acid
• CAS No: 1804198-82-0
• MF: C₁₀H₈BrClO₃
• MW: 291.525721549988
• CID: 4972785
• Update Time: 2025-05-19

2-Bromo-3-(3-chloro-2-oxopropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(3-chloro-2-oxopropyl)benzoic acid

• Inchi： 1S/C10H8BrClO3/c11-9-6(4-7(13)5-12)2-1-3-8(9)10(14)15/h1-3H,4-5H2,(H,14,15)
• InChI Key： DYVFXDJNDOWOAT-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CC=CC=1CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 257
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4

Additional information on 2-Bromo-3-(3-chloro-2-oxopropyl)benzoic acid

Introduction to CAS No. 1804198-82-0: 2-Bromo-3-(3-chloro-2-oxopropyl)benzoic Acid

2-Bromo-3-(3-chloro-2-oxopropyl)benzoic acid, a compound identified by the CAS registry number 1804198-82-0, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of benzoic acids, which are widely studied for their versatile properties and applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a benzoic acid backbone with a bromine substituent at the 2-position and a chlorinated ketone group attached at the 3-position. This unique combination of functional groups makes it an intriguing subject for both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-bromo substituted benzoic acids, paving the way for their exploration in drug design. The presence of the bromine atom at the ortho position introduces steric and electronic effects that can influence the compound's reactivity and bioavailability. Similarly, the 3-(3-chloro-2-oxopropyl) substituent adds complexity to the molecule, offering opportunities for further functionalization and modification. Researchers have leveraged these features to explore its potential as a building block in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents.

The synthesis of CAS No. 1804198-82-0 involves multi-step reactions, often employing advanced catalytic systems to achieve high yields and selectivity. For instance, recent studies have utilized palladium-catalyzed cross-coupling reactions to construct the brominated aromatic ring, followed by selective oxidation and substitution reactions to introduce the chlorinated ketone group. These methods not only highlight the efficiency of modern synthetic techniques but also underscore the importance of green chemistry principles in minimizing environmental impact during production.

In terms of applications, 2-bromo substituted benzoic acids have shown promise in pharmacological studies. For example, researchers have investigated their ability to modulate cellular signaling pathways, particularly those involving protein kinases. The chlorinated ketone group has been found to enhance binding affinity to target enzymes, making this compound a valuable lead in drug discovery programs targeting cancer and inflammatory diseases.

Beyond pharmacology, CAS No. 1804198-82-0 has also been explored in materials science for its potential as a precursor in polymer synthesis. The bromine atom serves as a reactive site for polymerization reactions, while the ketone group provides opportunities for cross-linking and functional surface modifications. These properties make it a candidate for developing advanced materials with tailored mechanical and electronic properties.

Looking ahead, ongoing research is focused on optimizing the synthesis of 2-bromo substituted benzoic acids to enhance scalability and cost-effectiveness. Additionally, efforts are being made to explore its biodegradability and environmental fate, ensuring its sustainable use in industrial applications. Collaborative efforts between academia and industry are expected to unlock new avenues for this compound's utilization across diverse sectors.

In conclusion, CAS No. 1804198-82-0: 2-Bromo-3-(3-chloro-2-oxopropyl)benzoic acid stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. As research continues to uncover its capabilities, this compound is poised to play a pivotal role in advancing both scientific knowledge and practical applications.